N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-fluorobenzamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-3-fluorobenzamide
• InChI: InChI=1S/C14H16FN5O2/c1-20(2)13-17-11(18-14(19-13)22-3)8-16-12(21)9-5-4-6-10(15)7-9/h4-7H,8H2,1-3H3,(H,16,21)
• InChI Key: LYQAXLBRXXZUTJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)C2=CC(=CC=C2)F)OC
• Molecular Formula: C14H16FN5O2
• Molecular Weight: 305.31 g/mol

Description

N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-fluorobenzamide, also known as DMF, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMF is a member of the triazine family of compounds and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Spin-Spin Couplings and Hydrogen Bond Analysis

One study explored the spin-spin couplings in 2‐fluorobenzamide derivatives, providing insights into the interactions between aromatic fluorine and the nitrogen and carbon of the amide group. These findings are significant for understanding the structural and electronic characteristics of compounds similar to N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-fluorobenzamide (Rae, Weigold, Contreras, & Biekofsky, 1993).

Corrosion Inhibition

Another study focused on the corrosion inhibition performance of triazine derivatives on mild steel in hydrochloric acid. This research highlights the potential of N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-fluorobenzamide and related compounds in protecting metal surfaces from corrosion, an application critical in industrial settings (Singh et al., 2018).

Analytical Chemistry Applications

In analytical chemistry, triazine-based hydrazine reagents have been developed for the determination of aldehydes in waters, showcasing the compound's utility in environmental monitoring and analysis. This application is crucial for detecting contaminants and ensuring water quality (Kempter & Karst, 2000).

Novel Syntheses and Structural Modifications

Further research has involved the synthesis and evaluation of novel derivatives for various pharmacological and chemical studies, including the investigation of gastrointestinal prokinetic activity and the development of positron emission tomography (PET) imaging ligands. These studies demonstrate the compound's potential in facilitating new therapeutic and diagnostic tools (Sakaguchi et al., 1992).